Cas no 2228702-44-9 (tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate
• CAS No: 2228702-44-9
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6009817
• PubChem ID: 165751986
• Update Time: 2025-08-03

tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate
• EN300-1884155
• 2228702-44-9
• tert-butyl N-[2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propyl]carbamate

• Inchi： 1S/C17H26N2O5/c1-17(2,3)24-16(20)19-10-12(18)7-11-8-13(21-4)15-14(9-11)22-5-6-23-15/h8-9,12H,5-7,10,18H2,1-4H3,(H,19,20)
• InChI Key： RHRZPAAWVGZLGB-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=C(C2=C(C=1)OCCO2)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų

Additional information on tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate

Tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate: A Comprehensive Overview

Tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate is a complex organic compound with the CAS number 2228702-44-9. This compound is notable for its unique structure and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to an amino-substituted propyl chain. The benzodioxin moiety introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

The benzodioxin ring system in this compound is a key structural feature. Benzodioxins are known for their stability and ability to participate in various chemical reactions. In this case, the 8-methoxy substitution adds electron-donating groups to the aromatic ring, potentially influencing the reactivity and solubility of the compound. Recent studies have explored the role of such substituents in modulating the electronic properties of benzodioxins, which could have implications for drug design and material synthesis.

The synthesis of tert-butyl N-2-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate involves multi-step organic reactions. Researchers have employed various strategies, including nucleophilic substitutions and coupling reactions, to construct this compound efficiently. The use of protecting groups during synthesis has been particularly important to ensure the stability of reactive intermediates. Recent advancements in catalytic methods have further enhanced the yield and purity of this compound.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential drug candidate. Its amino group and carbamate functionality suggest potential bioavailability and metabolic stability. Studies have indicated that it may exhibit selective binding to certain biological targets, making it a candidate for therapeutic interventions in areas such as inflammation or neurodegenerative diseases.

The versatility of tert-butyl N-2-amino compounds extends beyond pharmacology into materials science. The presence of the benzodioxin ring allows for potential applications in polymer chemistry or as precursors for advanced materials. Researchers are exploring its use in creating self-healing polymers or stimuli-responsive materials due to its unique structural properties.

Recent research has also focused on the environmental impact of this compound. Studies are underway to assess its biodegradability and toxicity profile under various conditions. Understanding these aspects is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, tert-butyl N-2-amino-based compounds like 2228702-44-9 represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and applications will undoubtedly unlock new opportunities for innovation in science and technology.